![molecular formula C8H6N4O2 B2971697 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid CAS No. 1239735-33-1](/img/structure/B2971697.png)
1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid, also known as PI4KIIIβ inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
Pyrimidines
are a class of organic compounds that are widely used in the field of medicine and drug design. They are part of many biologically important molecules, including DNA and RNA, where they pair with purines to form the structure of the DNA double helix . Pyrimidines have been found to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects .
Imidazoles
, on the other hand, are a type of heterocyclic compound. They are part of many biologically active molecules and drugs. For example, many antifungal drugs contain an imidazole ring .
Advantages and Limitations for Lab Experiments
The use of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid in lab experiments offers several advantages. The compound is highly specific for this compoundβ, making it a valuable tool for studying the role of this compoundβ in various diseases. In addition, the compound has been shown to have potent antiviral activity, making it a promising candidate for the development of antiviral therapies. However, the limitations of using this compound in lab experiments include the need for further optimization of the compound's pharmacokinetic properties and the potential for off-target effects.
Future Directions
The potential therapeutic applications of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid are vast, and several avenues for future research are being explored. One area of focus is the development of optimized derivatives of the compound with improved pharmacokinetic properties and reduced off-target effects. Another area of research is the use of this compound in combination with other antiviral agents to enhance its efficacy. Finally, the compound's potential as a therapeutic agent for autoimmune disorders and cancer is also being investigated, with promising results in preclinical studies.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications in various diseases. The compound's potent antiviral activity and specificity for this compoundβ make it a valuable tool for studying the role of this compoundβ in disease and for the development of antiviral therapies. Further research is needed to optimize the compound's pharmacokinetic properties and explore its potential in the treatment of autoimmune disorders and cancer.
Synthesis Methods
The synthesis of 1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid involves the reaction of 2-aminopyrimidine with ethyl chloroformate to form ethyl 2-(pyrimidin-2-yl) acetate. The subsequent reaction of ethyl 2-(pyrimidin-2-yl) acetate with hydrazine hydrate and sodium acetate results in the formation of this compound.
Scientific Research Applications
1-(Pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, viral infections, and autoimmune disorders. The compound acts as a potent inhibitor of this compoundβ, a lipid kinase that plays a crucial role in the replication of several viruses, including hepatitis C virus and dengue virus. Inhibition of this compoundβ by this compound has been shown to reduce viral replication, making it a promising antiviral agent.
properties
IUPAC Name |
1-pyrimidin-2-ylimidazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O2/c13-7(14)6-4-12(5-11-6)8-9-2-1-3-10-8/h1-5H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFHAZSBLHLXOEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)N2C=C(N=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1239735-33-1 |
Source
|
Record name | 1-(pyrimidin-2-yl)-1H-imidazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.